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Compound of Interest

Compound Name: 5-Methyl-1,3-hexadiene

Cat. No.: B1623778 Get Quote

An In-depth Technical Guide to the Physical Properties and Constants of 5-Methyl-1,3-
hexadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 5-methyl-1,3-hexadiene. Due to the limited availability of experimental data for

this specific compound, this guide also includes data for structurally similar molecules to

provide a comparative context. The information is presented in a structured format to facilitate

easy access and comparison by researchers and professionals in drug development and other

scientific fields.

Chemical Identity and Structure
5-Methyl-1,3-hexadiene is a conjugated diene with the molecular formula C₇H₁₂.[1][2] The

presence of a methyl group at the fifth carbon position and the conjugated double bonds at the

first and third positions define its chemical reactivity and physical properties.[2] The IUPAC

name for the trans-isomer is (3E)-5-methylhexa-1,3-diene.[1][2]

Table 1: General Identifiers for 5-Methyl-1,3-hexadiene
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Identifier Value

IUPAC Name (3E)-5-methylhexa-1,3-diene[1][2]

Molecular Formula C₇H₁₂[1][2]

Molecular Weight 96.17 g/mol [1]

CAS Number 32763-70-5 (for trans-isomer)[1][3]

Canonical SMILES CC(C)C=CC=C[2]

Physicochemical Properties
Experimental data for the primary physical constants of 5-methyl-1,3-hexadiene are not

readily available in the cited literature. Therefore, a comparative table including data for

structurally related isomers is provided below to offer estimated values.

Table 2: Physical Properties of 5-Methyl-1,3-hexadiene and Related Compounds

Property
5-Methyl-1,3-
hexadiene

5-Methyl-1,2-
hexadiene

5-Methyl-1,3-
cyclohexadiene

Boiling Point Data not available 96 °C[4] 101 °C[5]

Density Data not available Data not available 0.835 g/mL[5]

Refractive Index Data not available 1.428[4] 1.476[5]

Spectral Data
Detailed experimental spectra for 5-methyl-1,3-hexadiene are not widely published. However,

the expected spectral characteristics can be inferred from its chemical structure.

Table 3: Predicted Spectral Characteristics of 5-Methyl-1,3-hexadiene
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Spectroscopy Expected Features

¹H NMR

Signals corresponding to vinylic protons (in the

range of 4.5-6.5 ppm), allylic protons, and the

protons of the isopropyl methyl groups.

¹³C NMR

Resonances for sp² hybridized carbons of the

diene system (typically in the 100-150 ppm

range) and sp³ hybridized carbons of the alkyl

portion.

Infrared (IR)

Characteristic absorption bands for C=C

stretching of the conjugated diene system

(around 1600-1650 cm⁻¹), C-H stretching of sp²

carbons (above 3000 cm⁻¹), and C-H stretching

of sp³ carbons (below 3000 cm⁻¹).

Mass Spectrometry (MS)

A molecular ion peak (M⁺) at m/z = 96.

Subsequent fragmentation would likely involve

the loss of methyl or ethyl groups.

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of volatile organic compounds like 5-methyl-1,3-hexadiene.

Determination of Boiling Point (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for its determination is through simple distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask
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Thermometer

Heating mantle

Boiling chips

Procedure:

Place a small volume (5-10 mL) of 5-methyl-1,3-hexadiene and a few boiling chips into the

distillation flask.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below

the side arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor phase moves into the

condenser.

Record the temperature at which a steady condensation rate is observed and the

temperature reading remains constant. This temperature is the boiling point of the liquid.

Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-

dependent.

Determination of Density (Pycnometer Method)
Density, the mass per unit volume, is a fundamental physical property. A pycnometer provides a

precise method for determining the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1623778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance

(m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20 °C or 25 °C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it again (m₂).

Empty and dry the pycnometer, then fill it with 5-methyl-1,3-hexadiene.

Repeat the thermal equilibration in the water bath.

Dry the exterior and weigh the filled pycnometer (m₃).

The density of the sample (ρ_sample) can be calculated using the following formula, where

ρ_water is the known density of water at the experimental temperature:

ρ_sample = ((m₃ - m₁) / (m₂ - m₁)) * ρ_water

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.
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Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Using a clean dropper, place a few drops of 5-methyl-1,3-hexadiene onto the lower prism.

Close the prisms and allow the sample to reach the desired temperature, which is typically

maintained by a circulating water bath (e.g., 20 °C).

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the center of the crosshairs.

Read the refractive index directly from the instrument's scale.

Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a liquid organic compound such as 5-methyl-1,3-hexadiene.
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Caption: Workflow for the physicochemical characterization of 5-Methyl-1,3-hexadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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